Cas no 921920-22-1 (2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide)

2-(1-Benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide is a synthetic organic compound featuring a benzyl-substituted indole core linked to an acetamidophenol moiety via an acetamide bridge. This structure confers potential bioactivity, particularly in medicinal chemistry applications, due to the presence of both indole and acetamido functional groups, which are often associated with receptor binding and pharmacological modulation. The methoxy and acetamido substituents enhance solubility and metabolic stability, making it a candidate for further pharmacological evaluation. Its well-defined molecular architecture allows for precise structure-activity relationship studies, supporting its use in targeted drug discovery and development. The compound is typically characterized by high purity and consistent synthetic reproducibility.
2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide structure
921920-22-1 structure
Product Name:2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide
CAS No:921920-22-1
MF:C26H25N3O3
MW:427.495006322861
CID:5984145
PubChem ID:16820622
Update Time:2025-05-21

2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide
    • 1H-Indole-3-acetamide, N-[5-(acetylamino)-2-methoxyphenyl]-1-(phenylmethyl)-
    • F2302-0154
    • AKOS024638283
    • 921920-22-1
    • SR-01000911938-1
    • N-(5-acetamido-2-methoxyphenyl)-2-(1-benzylindol-3-yl)acetamide
    • N-(5-acetamido-2-methoxyphenyl)-2-(1-benzyl-1H-indol-3-yl)acetamide
    • SR-01000911938
    • Inchi: 1S/C26H25N3O3/c1-18(30)27-21-12-13-25(32-2)23(15-21)28-26(31)14-20-17-29(16-19-8-4-3-5-9-19)24-11-7-6-10-22(20)24/h3-13,15,17H,14,16H2,1-2H3,(H,27,30)(H,28,31)
    • InChI Key: MNVCPDBQBRUKEW-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC=C2)C2=C(C=CC=C2)C(CC(NC2=CC(NC(C)=O)=CC=C2OC)=O)=C1

Computed Properties

  • Exact Mass: 427.18959167g/mol
  • Monoisotopic Mass: 427.18959167g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 636
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 72.4Ų

Experimental Properties

  • Density: 1.19±0.1 g/cm3(Predicted)
  • Boiling Point: 725.6±60.0 °C(Predicted)
  • pka: 13?+-.0.70(Predicted)

2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2302-0154-2μmol
2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide
921920-22-1 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2302-0154-5μmol
2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide
921920-22-1 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2302-0154-10μmol
2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide
921920-22-1 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2302-0154-20μmol
2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide
921920-22-1 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2302-0154-1mg
2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide
921920-22-1 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2302-0154-2mg
2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide
921920-22-1 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2302-0154-3mg
2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide
921920-22-1 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2302-0154-4mg
2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide
921920-22-1 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2302-0154-5mg
2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide
921920-22-1 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2302-0154-10mg
2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide
921920-22-1 90%+
10mg
$79.0 2023-05-16

Additional information on 2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide

2-(1-Benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide: A Comprehensive Overview

The compound with CAS No. 921920-22-1, known as 2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines an indole moiety with an acetamide group, making it a promising candidate for various therapeutic applications. Recent studies have highlighted its potential in targeting specific biological pathways, thereby offering new avenues for drug development.

The indole ring system in this compound plays a pivotal role in its pharmacological activity. Indole derivatives are well-documented for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. The presence of the benzyl group further enhances the molecule's stability and bioavailability, making it a favorable choice for in vivo studies. Additionally, the acetamido and methoxy substituents contribute to the compound's solubility and metabolic profile, which are critical factors in drug design.

Recent research has focused on the anti-inflammatory and antioxidant properties of this compound. Studies conducted in vitro have demonstrated its ability to inhibit pro-inflammatory cytokines and reactive oxygen species, suggesting its potential utility in treating inflammatory diseases such as arthritis and neurodegenerative disorders. Furthermore, preclinical trials have shown promising results in reducing oxidative stress in cellular models, indicating its role as a potential therapeutic agent for conditions associated with oxidative damage.

The synthesis of 2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the indole ring system, followed by acetylation and methylation reactions to introduce the necessary functional groups. The optimization of these steps has significantly improved the overall yield and purity of the compound, making it more accessible for large-scale production.

In terms of pharmacokinetics, this compound exhibits favorable absorption and distribution properties due to its lipophilic nature. Its metabolism is primarily mediated through cytochrome P450 enzymes, with major metabolites being identified through advanced mass spectrometry techniques. These findings are crucial for understanding its pharmacokinetic profile and optimizing its therapeutic potential.

Looking ahead, the development of 2-(1-benzyl-1H-indol-3-yl)-N-(5-acetamido-2-methoxyphenyl)acetamide into a clinical candidate is contingent upon further preclinical studies to evaluate its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive this forward, paving the way for novel therapeutic interventions.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.